Cas no 1805631-72-4 (Ethyl 3-cyano-2-difluoromethoxy-5-(trifluoromethyl)phenylacetate)

• Product Name: Ethyl 3-cyano-2-difluoromethoxy-5-(trifluoromethyl)phenylacetate
• CAS No: 1805631-72-4
• MF: C₁₃H₁₀F₅NO₃
• MW: 323.215421199799
• CID: 4944642
• Update Time: 2025-06-12

Ethyl 3-cyano-2-difluoromethoxy-5-(trifluoromethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-2-difluoromethoxy-5-(trifluoromethyl)phenylacetate

• Inchi： 1S/C13H10F5NO3/c1-2-21-10(20)5-7-3-9(13(16,17)18)4-8(6-19)11(7)22-12(14)15/h3-4,12H,2,5H2,1H3
• InChI Key： FCDJNPYKEPZYEB-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C#N)C(=C(C=1)CC(=O)OCC)OC(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 431
• XLogP3: 3.6
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 3-cyano-2-difluoromethoxy-5-(trifluoromethyl)phenylacetate

Ethyl 3-cyano-2-difluoromethoxy-5-(trifluoromethyl)phenylacetate (CAS No. 1805631-72-4): A Comprehensive Overview

Ethyl 3-cyano-2-difluoromethoxy-5-(trifluoromethyl)phenylacetate (CAS No. 1805631-72-4) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a cyano group, difluoromethoxy moiety, and a trifluoromethyl substituent, which collectively contribute to its distinct chemical properties and potential biological activities.

The cyano group in the structure of Ethyl 3-cyano-2-difluoromethoxy-5-(trifluoromethyl)phenylacetate plays a crucial role in enhancing the compound's reactivity and stability. Cyano groups are known for their strong electron-withdrawing properties, which can influence the electronic distribution within the molecule and affect its interactions with biological targets. This feature makes the compound a valuable candidate for various synthetic transformations and drug design applications.

The difluoromethoxy moiety is another key structural element that contributes to the compound's unique characteristics. Fluorine atoms are known for their high electronegativity and ability to modulate the physical and chemical properties of organic molecules. The presence of difluoromethoxy groups can enhance the lipophilicity and metabolic stability of the compound, making it more suitable for pharmaceutical applications. Recent studies have shown that compounds containing difluoromethoxy groups exhibit improved pharmacokinetic profiles and enhanced biological activity.

The trifluoromethyl substituent is a well-known functional group in medicinal chemistry due to its ability to improve the lipophilicity, metabolic stability, and bioavailability of drug candidates. The trifluoromethyl group in Ethyl 3-cyano-2-difluoromethoxy-5-(trifluoromethyl)phenylacetate not only enhances these properties but also confers additional electronic effects that can influence the compound's binding affinity to specific biological targets. This makes the compound an attractive candidate for the development of novel therapeutic agents.

In terms of synthetic methodology, Ethyl 3-cyano-2-difluoromethoxy-5-(trifluoromethyl)phenylacetate can be synthesized through a series of well-established chemical reactions. The synthesis typically involves the coupling of a cyano-substituted aryl halide with an ethyl ester, followed by the introduction of the difluoromethoxy and trifluoromethyl groups through selective functionalization steps. Recent advancements in catalytic methods have significantly improved the efficiency and yield of these reactions, making the synthesis of this compound more accessible to researchers.

From a biological perspective, Ethyl 3-cyano-2-difluoromethoxy-5-(trifluoromethyl)phenylacetate has shown promising activity in various assays. Studies have demonstrated its potential as an inhibitor of specific enzymes involved in disease pathways, such as kinases and proteases. The compound's ability to selectively target these enzymes without affecting other cellular processes makes it a valuable tool for understanding disease mechanisms and developing targeted therapies.

Furthermore, Ethyl 3-cyano-2-difluoromethoxy-5-(trifluoromethyl)phenylacetate has been evaluated in preclinical models for its efficacy against various diseases, including cancer, inflammatory disorders, and neurological conditions. Preliminary results have indicated that the compound exhibits potent antiproliferative effects on cancer cells and can modulate inflammatory responses in animal models. These findings suggest that Ethyl 3-cyano-2-difluoromethoxy-5-(trifluoromethyl)phenylacetate has significant therapeutic potential and warrants further investigation in clinical trials.

In conclusion, Ethyl 3-cyano-2-difluoromethoxy-5-(trifluoromethyl)phenylacetate (CAS No. 1805631-72-4) is a versatile and promising compound with a unique combination of structural features that make it an attractive candidate for medicinal chemistry research. Its potential applications in drug discovery and development are supported by its favorable chemical properties and preliminary biological activities. As research in this area continues to advance, it is likely that this compound will play an increasingly important role in the development of novel therapeutic agents for various diseases.